2-[(4-Tert-butylbenzoyl)amino]-4-(methylthio)butanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-[(4-Tert-butylbenzoyl)amino]-4-(methylthio)butanoic acid (TBAMTB) is an organic compound that is used in a variety of scientific research applications. TBAMTB has a wide array of biochemical and physiological effects that make it an attractive research tool.
Scientific Research Applications
Steric Effects and Resonance Inhibition Steric effects and steric inhibition of resonance are crucial factors influencing the properties of molecules like 2-tert-butylbenzoic acid, closely related to the compound . These factors contribute significantly to the molecule's behavior and characteristics, such as acidity. Understanding these steric influences offers valuable insights into the structural and electronic aspects of similar compounds, providing a deeper understanding of their reactivity and potential applications in various scientific fields (Böhm & Exner, 2001).
Organic Acids in Anaerobic Archaea Investigations into the production of organic acids by anaerobic archaea shed light on the metabolic pathways and by-products of these microorganisms. Compounds like 3-(methylthio)propanoic acid, closely related to the target compound, are identified as metabolic by-products. This research is fundamental in comprehending the metabolic networks and the role of specific organic compounds in such primitive life forms, potentially offering insights into early life biochemistry and industrial applications of these microorganisms (Rimbault et al., 1993).
properties
IUPAC Name |
2-[(4-tert-butylbenzoyl)amino]-4-methylsulfanylbutanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23NO3S/c1-16(2,3)12-7-5-11(6-8-12)14(18)17-13(15(19)20)9-10-21-4/h5-8,13H,9-10H2,1-4H3,(H,17,18)(H,19,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMVWMIUSYMYXOJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)NC(CCSC)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23NO3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00397548 |
Source
|
Record name | N-(4-tert-Butylbenzoyl)methionine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00397548 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
309.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(4-Tert-butylbenzoyl)amino]-4-(methylthio)butanoic acid | |
CAS RN |
65054-82-2 |
Source
|
Record name | N-[4-(1,1-Dimethylethyl)benzoyl]methionine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=65054-82-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-(4-tert-Butylbenzoyl)methionine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00397548 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.